Cas no 1242326-13-1 (1-(4-nitrophenyl)-1H-pyrazole-3-ol)

• Product Name: 1-(4-nitrophenyl)-1H-pyrazole-3-ol
• CAS No: 1242326-13-1
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• MDL: MFCD17189465
• CID: 5250185
• Update Time: 2026-03-09

1-(4-nitrophenyl)-1H-pyrazole-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)-1H-pyrazole-3-ol
• 2-(4-nitrophenyl)-1H-pyrazol-5-one
• 1-(4-nitrophenyl)-2,3-dihydro-1H-pyrazol-3-one
• 1,2-Dihydro-1-(4-nitrophenyl)-3H-pyrazol-3-one
• Z1509645110
• 1-(4-nitrophenyl)-1H-pyrazol-3(2H)-one
• 1-(4-nitrophenyl)-2,3-dihydro-1H-pyrazol-3-oneQ: What is 1-(4-nitrophenyl)-2,3-dihydro-1H-pyrazol-3-one Q: What is the CAS Number of 1-(4-nitrophenyl)-2,3-dihydro-1H-pyrazol-3-one

• MDL： MFCD17189465
• Inchi： 1S/C9H7N3O3/c13-9-5-6-11(10-9)7-1-3-8(4-2-7)12(14)15/h1-6H,(H,10,13)
• InChI Key： NODVFTSWIAFZKL-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C2C=CC(=CC=2)[N+](=O)[O-])N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-nitrophenyl)-1H-pyrazole-3-ol

Introduction to 1-(4-nitrophenyl)-1H-pyrazole-3-ol (CAS No. 1242326-13-1)

1-(4-nitrophenyl)-1H-pyrazole-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1242326-13-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure characterized by a six-membered ring containing two nitrogen atoms. The presence of a nitro group at the para position of the phenyl ring and a hydroxyl group at the 3-position of the pyrazole ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structural features of 1-(4-nitrophenyl)-1H-pyrazole-3-ol contribute to its potential biological activity. The nitro group is known to enhance lipophilicity and can serve as a pharmacophore in various pharmacological assays. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which is crucial for binding to biological targets such as enzymes and receptors. These characteristics make this compound an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been reported to exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties. Among these derivatives, compounds with nitro and hydroxyl substituents have shown particularly promising results in preclinical studies. For instance, studies have demonstrated that nitro-substituted pyrazoles can modulate enzyme activity by affecting redox processes, which is relevant in the treatment of oxidative stress-related diseases.

The synthesis of 1-(4-nitrophenyl)-1H-pyrazole-3-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and α-bromo ketones or aldehydes, followed by nitration and functional group modifications. Advanced techniques such as catalytic hydrogenation or metal-catalyzed cross-coupling reactions may be employed to enhance reaction efficiency and selectivity. The purity of the final product is critical for subsequent biological evaluation, necessitating rigorous analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One of the most compelling aspects of 1-(4-nitrophenyl)-1H-pyrazole-3-ol is its potential application in oncology research. Pyrazole derivatives have been investigated for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The nitro group in this compound can act as a bioisostere for other pharmacophoric groups, allowing for structural modifications that may improve drug-like properties such as solubility and metabolic stability. Preclinical studies have shown that certain pyrazole-based compounds can induce apoptosis in cancer cells by disrupting key signaling pathways.

Furthermore, 1-(4-nitrophenyl)-1H-pyrazole-3-ol has been explored for its anti-inflammatory potential. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. The hydroxyl group in this compound can interact with inflammatory mediators, potentially reducing cytokine production and alleviating inflammatory responses. Research has indicated that pyrazole derivatives may modulate immune cell function by inhibiting pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

The pharmacokinetic profile of 1-(4-nitrophenyl)-1H-pyrazole-3-ol is another critical factor in its development as a therapeutic agent. Studies have shown that nitro-substituted compounds can exhibit favorable pharmacokinetic properties due to their ability to undergo biotransformation into more water-soluble metabolites. This biotransformation process can enhance oral bioavailability and reduce systemic toxicity. However, further research is needed to fully understand the metabolic pathways and potential side effects associated with this compound.

In conclusion, 1-(4-nitrophenyl)-1H-pyrazole-3-ol (CAS No. 1242326-13-1) represents a promising scaffold for drug discovery with significant potential in oncology and anti-inflammatory applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further preclinical and clinical investigations. As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(4-nitrophenyl)-1H-pyrazole-3-ol are likely to play a crucial role in the development of next-generation pharmaceuticals.